π-Conjugated molecules with fused rings for organic field-effect transistors: design, synthesis and applications
Chemical Society Reviews Pub Date: 2009-12-08 DOI: 10.1039/B813123F
Abstract
π-Conjugated molecular materials with fused rings are the focus of considerable interest in the emerging area of organic electronics, since the combination of excellent charge
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